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Compound of Interest

Compound Name: BVFP

Cat. No.: B15606080 Get Quote

Presumed Subject: Benzofuranylpropylaminopentane (BFPAP), likely intended from the user

query "BVFP," is an experimental drug classified as a monoaminergic activity enhancer.[1][2]

Due to its potent biological activity and the lack of a publicly available, official Safety Data

Sheet (SDS), a cautious approach based on handling similar hazardous pharmaceutical

compounds is imperative for the safety of researchers, scientists, and drug development

professionals.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling BFPAP, appropriate personal protective equipment is crucial to prevent

exposure. The following table summarizes the recommended PPE based on general best

practices for handling potent, biologically active compounds in a laboratory setting.
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PPE Category Item Specifications and Use

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. Change gloves

immediately if contaminated.

Body Protection Disposable Gown

A disposable, low-permeability

gown is essential to prevent

skin contact.

Eye Protection Safety Goggles

Use chemical splash goggles

to protect against splashes or

aerosols.

Face Protection Face Shield

A face shield should be worn in

conjunction with goggles when

there is a significant risk of

splashes.

Respiratory Protection Respirator

For handling powders or

creating aerosols, a NIOSH-

approved respirator (e.g., N95

or higher) is recommended.

Foot Protection Closed-toe Shoes

Always wear closed-toe shoes

in the laboratory to protect

against spills.

Operational Plan for Handling BFPAP
A systematic workflow is critical to ensure safety and minimize contamination when working

with BFPAP. The following diagram outlines the essential steps for handling this compound.

Preparation Handling Cleanup and Disposal

Don Personal Protective Equipment (PPE) Prepare a Designated Workspace Gather All Necessary Materials Weigh Compound in a Ventilated EnclosureProceed to Handling Prepare Solutions in a Fume Hood Decontaminate Workspace and EquipmentProceed to Cleanup Dispose of Waste in Designated Hazardous Waste Containers Remove PPE in the Correct Order Wash Hands Thoroughly
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Workflow for Safe Handling of BFPAP

Disposal Plan
Proper disposal of BFPAP and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Solid Waste: All disposable materials that have come into contact with BFPAP, including

gloves, gowns, and pipette tips, should be collected in a designated, sealed hazardous

waste container.

Liquid Waste: Solutions containing BFPAP should be collected in a clearly labeled, sealed

hazardous waste container. Do not dispose of BFPAP solutions down the drain.

Decontamination: All non-disposable equipment and work surfaces should be

decontaminated using an appropriate solvent or cleaning agent known to be effective for

similar compounds.

Disposal Method: Follow all institutional and local regulations for the disposal of hazardous

chemical waste. If you are unsure of the proper procedure, consult your institution's

Environmental Health and Safety (EHS) department. For home disposal of expired or

unused medicines, it is recommended to mix them with an unappealing substance like cat

litter or used coffee grounds, place the mixture in a sealed plastic bag, and then dispose of it

in the household trash.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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